Methyl 4-(2,2-dimethylpropanoyloxy)benzoate
Cat. No. B8571548
M. Wt: 236.26 g/mol
InChI Key: IDMLDXZUAAEQPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
[Compound]
Name
PCy3
Quantity
0.05 mmol
Type
reagent
Reaction Step Two
Yield
75
Identifiers
|
NAME
|
372
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.25 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1ccc(OC(=O)C(C)(C)C)cc1
|
Step Two
[Compound]
|
Name
|
PCy3
|
|
Quantity
|
0.05 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
c4(F)ccc(B3OB(c1ccc(F)cc1)OB(c2ccc(F)cc2)O3)cc4
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
110 °C
|
Other
Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1ccc(c2ccc(F)cc2)cc1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 75 |
Analyses
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
